3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane

Specification

• CAS No.: 122185-09-5
• Molecular Formula: C16H38O6Si2
• Molecular Weight: 382.64 g/mol
• IUPAC Name: trimethoxy(10-trimethoxysilyldecyl)silane
• Standard InChI: InChI=1S/C16H38O6Si2/c1-17-23(18-2,19-3)15-13-11-9-7-8-10-12-14-16-24(20-4,21-5)22-6/h7-16H2,1-6H3
• Standard InChI Key: JFFBPULXPLWPAA-UHFFFAOYSA-N
• SMILES: CO[Si](CCCCCCCCCC[Si](OC)(OC)OC)(OC)OC
• Canonical SMILES: CO[Si](CCCCCCCCCC[Si](OC)(OC)OC)(OC)OC

Introduction

Chemical Identity and Nomenclature

Basic Identification

3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane is an organosilicon compound with CAS Registry Number 122185-09-5. This chemical is also commonly known by its synonym 1,10-Bis-Trimethoxysilyl Decane. The compound belongs to the broader family of silanes, specifically trialkoxysilanes, which are characterized by silicon atoms bonded to alkoxy groups. The systematic naming reflects its molecular structure with tetramethoxy groups and silicon atoms arranged in a specific configuration within the molecular backbone.

Structural Features

The molecular formula of 3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane is C16H38O6Si2, with a corresponding molecular weight of 382.65 g/mol. This compound features two silicon atoms that serve as anchoring points for the methoxy groups, with each silicon atom bonded to three methoxy groups. The structure contains oxygen atoms that form part of the dioxa component, creating a bridge between the silicon-containing segments of the molecule. This arrangement gives the compound its distinctive chemical properties and reactivity profile.

Registry Information

Beyond its CAS number, 3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane is also registered in the European Inventory of Existing Commercial Chemical Substances (EINECS) with the number 225-112-9. This registration confirms its commercial presence in the European market and provides regulatory information for industrial users. The compound is categorized under various product categories including organosilicon compounds, self-assembly materials, and materials used in micro/nanoelectronics applications.

Physical Properties

Appearance and State

At standard temperature and pressure, 3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane presents as a colorless and transparent liquid. This physical state is characteristic of many organosilicon compounds with similar molecular weights and structural features. The transparent nature of the liquid indicates high purity and the absence of significant particulate contaminants.

Synthesis and Production

Manufacturing Capability

Based on commercial supplier information, the typical production capacity for 3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane is approximately 1000 kg per month. This moderate-scale production suggests that while the compound is commercially relevant, it serves specialized applications rather than being a high-volume commodity chemical. The production methods likely involve controlled reaction conditions to ensure consistent quality and to minimize side-product formation.

Packaging and Transport

The compound is typically packaged in various containers depending on quantity and customer requirements. Common packaging options include paper drums, fluoride drums, iron drums, plastic drums, or IBC (Intermediate Bulk Container) tanks. Shipping methods are flexible, with options including sea freight, air transport, and courier services for smaller quantities. These diverse packaging and shipping options facilitate global distribution of the material to various industrial and research customers.

Applications and Uses

Materials Science Applications

3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane serves primarily as an additive in advanced functional materials. Its silicon-containing structure makes it valuable for modifying surface properties and creating specialized coatings. The compound can participate in sol-gel processes and similar chemical transformations that are useful in creating structured materials with controlled properties.

Self-Assembly and Surface Modification

The compound is categorized under self-assembly materials and contact printing applications. This classification suggests its utility in creating organized molecular structures on surfaces, potentially through the formation of self-assembled monolayers (SAMs). The terminal methoxy groups can undergo hydrolysis and subsequent condensation reactions to form covalent bonds with hydroxylated surfaces such as glass, silicon wafers, or metal oxides.

Micro/Nanoelectronics

Another significant application area for 3,3,14,14-Tetramethoxy-2,15-dioxa-3,14-disilahexadecane is in micro/nanoelectronics. In this field, the compound may serve as a precursor for thin films, dielectric layers, or as a surface modifier for electronic components. The silicon-containing structure provides compatibility with silicon-based electronics manufacturing processes, potentially offering advantages in terms of adhesion promotion or interface modification.

Comparison with Related Compounds

Structural Analogs

Several compounds with similar structures exist in the chemical literature. For instance, 3,3,14,14-Tetramethoxy-2,15-dioxa-7,8-dithia-3,14-disilahexadecane (CAS 89552-61-4) represents a related compound where sulfur atoms are incorporated into the molecule. This compound has a molecular formula of C14H34O6S2Si2 and a molecular weight of 418.7 g/mol. The presence of sulfur atoms introduces different chemical properties compared to the non-sulfur-containing analog.

Functional Variations

Another related compound is 4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane (CAS 56706-11-7). This compound contains ethoxy groups instead of methoxy groups and incorporates three sulfur atoms in its structure. The molecular formula is C18H42O6S3Si2. Such variations in functional groups and heteroatom content allow for tuning of properties such as reactivity, hydrophobicity, and thermal stability.